Cas no 68630-38-6 (Benzene, pentanitro-)

• Product Name: Benzene, pentanitro-
• CAS No: 68630-38-6
• MF: C₆HN₅O₁₀
• MW: 303.099640607834
• CID: 392796
• PubChem ID: 12488954
• Update Time: 2025-04-19

Benzene, pentanitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, pentanitro-
• 1,2,3,4,5-pentanitrobenzene
• DTXSID00500151
• SCHEMBL17875233
• pentanitrobenzene
• 68630-38-6

• Inchi： 1S/C6HN5O10/c12-7(13)2-1-3(8(14)15)5(10(18)19)6(11(20)21)4(2)9(16)17/h1H
• InChI Key： QHLMESSYVHMIEV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=C(C=C(C=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 302.97233
• Monoisotopic Mass: 302.97234125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 229Ų

Experimental Properties

• PSA: 215.7